methyl 1-methyl-1H-pyrazole-4-carboxylate
Overview
Description
Methyl 1-methyl-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C6H8N2O2 . It has a molecular weight of 140.14 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of pyrazole compounds, including methyl 1-methyl-1H-pyrazole-4-carboxylate, involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . For instance, a reaction of β-enamino diketone with methylhydrazine provided a corresponding compound with a 51% yield .Molecular Structure Analysis
The molecular structure of methyl 1-methyl-1H-pyrazole-4-carboxylate comprises two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . The InChI code for the compound is 1S/C6H8N2O2/c1-8-4-5(3-7-8)6(9)10-2/h3-4H,1-2H3 .Chemical Reactions Analysis
Pyrazoles, including methyl 1-methyl-1H-pyrazole-4-carboxylate, are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They are synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .Physical And Chemical Properties Analysis
Methyl 1-methyl-1H-pyrazole-4-carboxylate is a solid compound . It has a molecular weight of 140.14 . The InChI code for the compound is 1S/C6H8N2O2/c1-8-4-5(3-7-8)6(9)10-2/h3-4H,1-2H3 .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications related to methyl 1-methyl-1H-pyrazole-4-carboxylate, focusing on a closely related compound, 1-Methyl-1H-pyrazole-4-boronic acid pinacol ester. This analysis will cover various fields where this compound and its derivatives have been utilized:
Cancer Treatment
This compound has been used as a reagent in the preparation of MK-2461 analogs , which are inhibitors of c-Met kinase. These inhibitors have potential applications in the treatment of cancer by targeting specific pathways involved in tumor growth and metastasis .
Myeloproliferative Disorders Therapy
Another application is in the development of amino-pyrido-indol-carboxamides , which are potential JAK2 inhibitors. JAK2 is a protein that, when mutated or overactive, can contribute to the development of myeloproliferative disorders .
Neurodegenerative Diseases
The compound is also involved in synthesizing aminothiazoles that act as γ-secretase modulators. These modulators can influence the progression of neurodegenerative diseases like Alzheimer’s by affecting amyloid plaque formation .
Signal Transduction Inhibition
It serves as a precursor for pyridine derivatives that inhibit TGF-β1 and active A signaling. These signaling pathways are crucial in various biological processes, including cell growth, immune system function, and cancer progression .
Antifungal Applications
Derivatives like 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides have been synthesized and tested against phytopathogenic fungi, showing moderate to excellent inhibitory activities .
Cellular Mechanism Studies
Pyrazole derivatives have been synthesized for studies on cellular mechanisms, such as inducing apoptosis in cancer cells through DNA damage and cell cycle arrest .
Safety and Hazards
Future Directions
The future directions of research on methyl 1-methyl-1H-pyrazole-4-carboxylate could involve further exploration of its synthesis techniques and biological activity. Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of future research could be to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives .
Mechanism of Action
Target of Action
Methyl 1-methyl-1H-pyrazole-4-carboxylate is a complex organic compound
Biochemical Pathways
The biochemical pathways affected by methyl 1-methyl-1H-pyrazole-4-carboxylate are currently unknown . The compound could potentially influence a variety of pathways, depending on its targets. The downstream effects of these pathway alterations would depend on the specific pathways involved.
properties
IUPAC Name |
methyl 1-methylpyrazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-8-4-5(3-7-8)6(9)10-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGQQQXMARFJNCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20435931 | |
Record name | methyl 1-methyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20435931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 1-methyl-1H-pyrazole-4-carboxylate | |
CAS RN |
5952-93-2 | |
Record name | methyl 1-methyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20435931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 1-methyl-1H-pyrazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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